molecular formula C11H13N3O B8636195 (3H-Imidazol-4-ylmethyl)-(2-methoxy-phenyl)-amine

(3H-Imidazol-4-ylmethyl)-(2-methoxy-phenyl)-amine

Cat. No.: B8636195
M. Wt: 203.24 g/mol
InChI Key: XEMBCBVZZZWDTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3H-Imidazol-4-ylmethyl)-(2-methoxy-phenyl)-amine is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13N3O

Molecular Weight

203.24 g/mol

IUPAC Name

N-(1H-imidazol-5-ylmethyl)-2-methoxyaniline

InChI

InChI=1S/C11H13N3O/c1-15-11-5-3-2-4-10(11)13-7-9-6-12-8-14-9/h2-6,8,13H,7H2,1H3,(H,12,14)

InChI Key

XEMBCBVZZZWDTQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1NCC2=CN=CN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methoxyaniline (0.62 g, 5 mmol) in methanol (5 ml) was added 4-formylimidazole (0.48 g, 5 mmol). After stirring the mixture overnight at 60° C. the solution was cooled and sodium borohydride (0.28 g, 7.5 mmol) were added. The reaction mixture was stirred at room temperature for 4 hours. Then water was added and the mixture was extracted with ethyl acetate. The organic layer was separated, washed with water, dried over magnesium sulfate and evaporated. The residue was purified by recrystallisation from heptane/ethyl acetate to yield off-white crystals (0.85 mg, 84%); MS (ISP): 204.3 ((M+H)+.).
Quantity
0.62 g
Type
reactant
Reaction Step One
Quantity
0.48 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.28 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
84%

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